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Compound of Interest
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Ethyl Oxazole-4-carboxylate

Application Note & Protocol

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Vilsmeier-Haack reaction is a versatile and widely used method for the formylation of
electron-rich aromatic and heteroaromatic compounds.[1] This protocol details the application
of the Vilsmeier-Haack reaction for the synthesis of ethyl 5-formyloxazole-4-carboxylate from
ethyl oxazole-4-carboxylate. The resulting product is a valuable intermediate in medicinal
chemistry, offering a scaffold for the synthesis of more complex bioactive molecules.[2] The
formyl group provides a reactive handle for various chemical transformations, including
reductive amination, Wittig reactions, and aldol condensations, while the ester functionality can
be further modified, making this a key building block in drug discovery programs.[3]

It is important to note that the formylation of ethyl oxazole-4-carboxylate can be challenging
due to the electron-withdrawing nature of the carboxylate group, which deactivates the oxazole
ring towards electrophilic substitution.[4] Therefore, optimization of reaction conditions, such as
temperature and reagent stoichiometry, may be necessary to achieve satisfactory yields.[4]
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Reaction Scheme

Caption: The mechanistic pathway of the Vilsmeier-Haack formylation reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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